Cas no 1332481-91-0 (2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)-)

• Product Name: 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)-
• CAS No: 1332481-91-0
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 5207748
• PubChem ID: 166638321
• Update Time: 2025-05-24

2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)-
• N-(Naphthalen-1-ylmethyl)picolinamide
• N-(naphthalen-1-ylmethyl)pyridine-2-carboxamide
• F84598
• 1332481-91-0

• Inchi： 1S/C17H14N2O/c20-17(16-10-3-4-11-18-16)19-12-14-8-5-7-13-6-1-2-9-15(13)14/h1-11H,12H2,(H,19,20)
• InChI Key： ISTISDFHJFFNRA-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=C3C(C=CC=C3)=CC=C2)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42Ų

Additional information on 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)-

Comprehensive Overview of 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- (CAS No. 1332481-91-0)

2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- (CAS No. 1332481-91-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and naphthalene moieties, exhibits versatile properties that make it a valuable intermediate in synthetic applications. Researchers and industries are increasingly exploring its potential due to its structural complexity and functional adaptability.

The molecular structure of 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- combines a pyridinecarboxamide backbone with a naphthalenylmethyl substituent, creating a hybrid framework that enhances its reactivity and binding affinity. This design is particularly relevant in the development of pharmaceutical intermediates and biologically active molecules. Recent studies highlight its role in modulating specific biochemical pathways, making it a candidate for further investigation in drug discovery programs.

In the context of current scientific trends, 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- aligns with the growing demand for heterocyclic compounds in targeted therapy and precision medicine. Its aromatic and amide functionalities contribute to its stability and solubility, which are critical factors in formulation development. Additionally, the compound's potential applications in organic electronics and catalysis are being explored, driven by the need for sustainable and efficient chemical processes.

From a synthetic perspective, the preparation of 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- involves multi-step organic reactions, often requiring palladium-catalyzed coupling or amide bond formation techniques. These methods are widely discussed in academic and industrial settings, reflecting the compound's relevance in modern organic synthesis. Its purity and yield are meticulously controlled to meet the stringent requirements of high-value applications.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, providing researchers with reliable tools for characterization and quality assurance. These analytical insights are essential for ensuring reproducibility and scalability in both laboratory and production environments. Furthermore, the compound's thermal stability and crystallinity have been studied to optimize its performance in various formulations.

As the scientific community continues to explore 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)-, its potential in green chemistry initiatives is gaining traction. The compound's compatibility with eco-friendly solvents and low-waste synthesis methods positions it as a sustainable alternative in chemical manufacturing. This aligns with global efforts to reduce environmental impact while maintaining high efficiency and output.

In conclusion, 2-Pyridinecarboxamide, N-(1-naphthalenylmethyl)- (CAS No. 1332481-91-0) represents a compelling example of how advanced organic compounds can address contemporary challenges in science and industry. Its multifaceted applications, from drug development to material innovation, underscore its importance in ongoing research and development efforts. Future studies will likely uncover even broader uses for this remarkable molecule.